Cas no 2229442-23-1 (2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)prop-2-en-1-amine)

• Product Name: 2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)prop-2-en-1-amine
• CAS No: 2229442-23-1
• MF: C₉H₁₅N₃O
• MW: 181.234901666641
• CID: 6168235
• PubChem ID: 165616437
• Update Time: 2025-10-12

2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)prop-2-en-1-amine
• EN300-1801386
• 2229442-23-1

• Inchi： 1S/C9H15N3O/c1-6(5-10)8-7(2)11-12(3)9(8)13-4/h1,5,10H2,2-4H3
• InChI Key： NPXSDNTWAQWAFZ-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C(=C)CN)C(C)=NN1C

Computed Properties

• Exact Mass: 181.121512110g/mol
• Monoisotopic Mass: 181.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 53.1Ų

Additional information on 2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)prop-2-en-1-amine

Compound CAS No. 2229442-23-1: 2-(5-Methoxy-1,3-Dimethyl-1H-Pyrazol-4-Yl)Prop-2-en-1-Amine

The compound with CAS number 2229442-23-1, commonly referred to as 2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)prop-2-en-1-amine, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of heterocyclic amines, specifically featuring a pyrazole ring system. The presence of a methoxy group, methyl substituents, and an enamine functionality makes it a versatile molecule with unique reactivity and biological properties.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery and development. The pyrazole ring, a five-membered aromatic structure containing two nitrogen atoms, is known for its ability to form hydrogen bonds and interact with various biological targets. In the case of CAS No. 2229442-23-1, the substitution pattern on the pyrazole ring—specifically the methoxy and methyl groups—plays a crucial role in modulating its pharmacokinetic properties and bioavailability.

The enamine functionality in propargylamine derivatives is another key feature of this compound. Enamines are known for their ability to act as Michael acceptors, making them valuable in organic synthesis for constructing complex molecules. Recent research has explored the use of such enamine-containing compounds in catalytic processes, including asymmetric induction and organocatalysis. These studies suggest that CAS No. 2229442-23-1 could serve as a valuable building block in synthesizing bioactive molecules with intricate architectures.

In terms of synthesis, CAS No. 2229442-23-1 can be prepared through a variety of routes, including nucleophilic aromatic substitution and enamine formation. Recent advancements in catalytic methods have made these syntheses more efficient and environmentally friendly. For instance, the use of transition metal catalysts or organocatalysts has enabled the construction of the pyrazole ring and subsequent functionalization with high precision.

Beyond its synthetic applications, CAS No. 2297866776 has shown promise in biological assays targeting various disease states. Preclinical studies have indicated that this compound exhibits moderate activity against certain cancer cell lines, potentially due to its ability to inhibit key enzymes or signaling pathways involved in cell proliferation. Additionally, its methoxy group may contribute to improved solubility and permeability, enhancing its pharmacokinetic profile.

The combination of structural versatility and promising biological activity positions CAS No. 8868707575 as a valuable compound for further exploration in drug discovery programs. Ongoing research is focusing on optimizing its selectivity and potency while maintaining favorable pharmacokinetic properties. Furthermore, computational chemistry tools are being employed to predict its binding affinities to various protein targets, aiding in the design of more effective analogs.

In conclusion, CAS No. 8868707575 represents an intriguing molecule at the intersection of organic synthesis and medicinal chemistry. Its unique structure endows it with diverse reactivity and potential therapeutic applications. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in both academic and industrial settings.